Cas no 18729-49-2 (Cyclopropaneethanol, α-cyclopropyl-)
18729-49-2 structure
Product Name:Cyclopropaneethanol, α-cyclopropyl-
CAS No:18729-49-2
MF:C8H14O
MW:126.196162700653
CID:2733507
PubChem ID:15625755
Update Time:2024-03-01
Cyclopropaneethanol, α-cyclopropyl- Chemical and Physical Properties
Names and Identifiers
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- Cyclopropaneethanol, α-cyclopropyl-
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- Inchi： 1S/C8H14O/c9-8(7-3-4-7)5-6-1-2-6/h6-9H,1-5H2
- InChI Key： FFSVPBOKQJWXIU-UHFFFAOYSA-N
- SMILES： OC(CC1CC1)C1CC1
Computed Properties
- Exact Mass: 126.104465066g/mol
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 20.2Ų
Cyclopropaneethanol, α-cyclopropyl- Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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